Cas no 467442-12-2 (Tert-butyl 3,5-difluoro-4-formylbenzoate)

• Product Name: Tert-butyl 3,5-difluoro-4-formylbenzoate
• CAS No: 467442-12-2
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• MDL: MFCD11975649
• CID: 1517864
• PubChem ID: 21924996
• Update Time: 2025-10-30

Tert-butyl 3,5-difluoro-4-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3,5-difluoro-4-formylbenzoate
• T-butyl 4-formyl-3,5-difluorobenzoate
• DB-335647
• CS-0128082
• A26604
• TERT-BUTYL3,5-DIFLUORO-4-FORMYLBENZOATE
• Benzoic acid,3,5-difluoro-4-formyl-,1,1-dimethylethyl ester
• AKOS027254557
• SCHEMBL603151
• 3,5-Difluoro-4-formyl-benzoic acid tert-butyl ester
• 467442-12-2
• MFCD11975649
• DTXSID90620216
• DB-371730
• DS-10394
• AZIZOEBUVZHPOJ-UHFFFAOYSA-N

• MDL： MFCD11975649
• Inchi： 1S/C12H12F2O3/c1-12(2,3)17-11(16)7-4-9(13)8(6-15)10(14)5-7/h4-6H,1-3H3
• InChI Key： AZIZOEBUVZHPOJ-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=C(C=C(C=1)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 322.0±42.0 °C at 760 mmHg
• Flash Point: 143.7±22.8 °C
• Solubility: Almost insoluble (0.053 g/l) (25 º C),
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Tert-butyl 3,5-difluoro-4-formylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Tert-butyl 3,5-difluoro-4-formylbenzoate

Recent Advances in the Application of Tert-butyl 3,5-difluoro-4-formylbenzoate (CAS: 467442-12-2) in Chemical Biology and Pharmaceutical Research

Tert-butyl 3,5-difluoro-4-formylbenzoate (CAS: 467442-12-2) is a key intermediate in the synthesis of various biologically active compounds. Recent studies have highlighted its importance in the development of novel pharmaceuticals, particularly in the areas of kinase inhibitors and anti-inflammatory agents. This research briefing aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most significant developments in the use of Tert-butyl 3,5-difluoro-4-formylbenzoate is its role in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases involved in cancer progression. The study utilized a combination of molecular docking and in vitro assays to validate the compound's efficacy, paving the way for further preclinical evaluations.

In addition to its applications in oncology, Tert-butyl 3,5-difluoro-4-formylbenzoate has also been investigated for its anti-inflammatory properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that this compound serves as a precursor for the synthesis of small molecules that target the NF-κB pathway, a critical regulator of inflammation. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's bioactivity, resulting in derivatives with improved potency and selectivity.

Another area of interest is the compound's utility in the development of fluorescent probes for biological imaging. A 2022 study in Chemical Communications described the synthesis of a novel fluorescent probe based on Tert-butyl 3,5-difluoro-4-formylbenzoate, which was used to visualize reactive oxygen species (ROS) in live cells. This application underscores the versatility of the compound in both therapeutic and diagnostic contexts.

Despite these promising findings, challenges remain in the large-scale production and optimization of Tert-butyl 3,5-difluoro-4-formylbenzoate derivatives. Recent patents and industry reports highlight ongoing efforts to improve synthetic routes and reduce production costs, which are critical for the commercialization of these compounds. Collaborative research between academia and industry is expected to drive further innovations in this area.

In conclusion, Tert-butyl 3,5-difluoro-4-formylbenzoate (CAS: 467442-12-2) continues to be a valuable building block in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibitors to fluorescent probes, demonstrate its potential to address unmet medical needs. Future research should focus on optimizing its derivatives for clinical use and exploring new therapeutic targets.